Cas no 1443335-16-7 (Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate)

• Product Name: Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate
• CAS No: 1443335-16-7
• MF: C₁₁H₁₁FO₃S
• MW: 242.266645669937
• CID: 5701882
• PubChem ID: 91657443
• Update Time: 2026-03-11

Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((4-FLUORO-2-METHYLPHENYL)THIO)-2-OXOACETATE
• ethyl 2-(4-fluoro-2-methylphenyl)sulfanyl-2-oxoacetate
• Acetic acid, 2-[(4-fluoro-2-methylphenyl)thio]-2-oxo-, ethyl ester
• Ethyl 2-(4-fluoro-2-methylphenyl)sulfanyl-2-oxo-acetate
• Ethyl2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate
• A926335
• 1443335-16-7
• Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate

• MDL： MFCD15145783
• Inchi： 1S/C11H11FO3S/c1-3-15-10(13)11(14)16-9-5-4-8(12)6-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： LLDMVBDDWNBOCH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC=C(F)C=C1C)=O

Computed Properties

• Exact Mass: 242.04129354g/mol
• Monoisotopic Mass: 242.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 323.2±52.0 °C at 760 mmHg
• Flash Point: 149.3±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate

Comprehensive Analysis of Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate (CAS No. 1443335-16-7)

Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate (CAS No. 1443335-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its 4-fluoro-2-methylphenyl and thio-oxoacetate functional groups, exhibits unique reactivity patterns, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules targeting metabolic pathways.

The structural uniqueness of Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate lies in its thioester linkage and fluorinated aromatic ring, which enhance its electronic properties and stability under various reaction conditions. Recent studies highlight its role in cross-coupling reactions and organocatalysis, aligning with the growing demand for sustainable synthetic methodologies. As the pharmaceutical industry shifts toward green chemistry, this compound's versatility positions it as a candidate for eco-friendly synthesis routes.

In agrochemical applications, CAS No. 1443335-16-7 has been investigated for its potential as a precursor to novel herbicides and pesticides. The fluoro-methylphenyl moiety contributes to enhanced lipophilicity, improving membrane permeability in target organisms. This aligns with current trends in precision agriculture, where researchers seek compounds with higher selectivity and reduced environmental impact. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity and degradation pathways.

From a commercial perspective, the demand for Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate is driven by its scalability in production and compatibility with continuous flow chemistry systems. Manufacturers emphasize GMP compliance and quality control to meet regulatory standards, particularly in markets like the EU and North America. The compound's patent landscape reveals ongoing innovations in derivative synthesis, reflecting its economic potential.

Emerging discussions in scientific forums often revolve around the compound's structure-activity relationships (SAR) and its comparative efficacy against analogous sulfur-containing esters. Computational modeling studies, including DFT calculations, have been conducted to predict its reactivity, addressing common queries about its mechanistic pathways. These insights are critical for researchers optimizing its use in medicinal chemistry projects.

Environmental and safety profiles of CAS No. 1443335-16-7 are also frequently searched topics. While the compound is not classified as hazardous under current regulations, proper handling protocols are recommended due to its potential sensitivity to light and moisture. Storage under inert atmospheres and the use of stabilizers are common industry practices to maintain its integrity during transportation.

In summary, Ethyl 2-((4-fluoro-2-methylphenyl)thio)-2-oxoacetate represents a convergence of synthetic utility and interdisciplinary applicability. Its relevance in drug development, agrochemical innovation, and material science underscores its importance in contemporary research. Future directions may explore its integration with AI-driven molecular design platforms, further expanding its scientific and industrial footprint.